rel-(9R,10R)-9,10-Dihydroxyhexadecanoic acid

• Molecular Formula: C16H32O4
• Molecular Weight: 288.42 g/mol
• InChI: InChI=1S/C16H32O4/c1-2-3-4-8-11-14(17)15(18)12-9-6-5-7-10-13-16(19)20/h14-15,17-18H,2-13H2,1H3,(H,19,20)/t14-,15-/m1/s1
• InChIKey: MHWBJDVXYSGJET-HUUCEWRRSA-N

rel-(9R,10R)-9,10-Dihydroxyhexadecanoic Acid: Stereochemistry & Physicochemical Profile

rel-(9R,10R)-9,10-Dihydroxyhexadecanoic acid (CAS 2027-46-5), also designated as threo-9,10-dihydroxyhexadecanoic acid, is a long-chain dihydroxy fatty acid (C16:0, molecular weight 288.42 g/mol) characterized by two hydroxyl groups at the C9 and C10 positions with a specific threo configuration . This compound belongs to the class of hydroxy fatty acids widely utilized in food, chemical, and cosmetic industries [1]. Physicochemical parameters include a melting point of 85-86 °C, a predicted boiling point of 458.0±25.0 °C, a density of 1.019±0.06 g/cm³, a topological polar surface area (TPSA) of 77.8 Ų, a predicted XLogP of 4.1, and a defined atom stereocenter count of 2 .

Stereochemistry Defined threo (9R,10R) configuration supports reproducible analytical method development.

Internal Standard Validated as internal standard for 3-hydroxy fatty acid LC-MS/MS endotoxin assays.

Biocatalysis First enzymatic synthesis route demonstrated; foundation for metabolic engineering studies.

• [1] Kaprakkaden, A., Srivastava, P., & Bisaria, V. S. (2017). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. Microbial Cell Factories, 16(1), 85. View Source

Generic Substitution Issues: rel-(9R,10R)-9,10-Dihydroxyhexadecanoic Acid

Substituting rel-(9R,10R)-9,10-dihydroxyhexadecanoic acid with a generic '9,10-dihydroxyhexadecanoic acid' or an undefined stereoisomer mixture is not scientifically equivalent. The specific (9R,10R) configuration dictates the compound's three-dimensional structure, directly influencing its physicochemical properties, such as melting point, and its performance in biological systems and analytical applications . In contrast, the erythro (9R,10S) diastereomer (CAS 93635-23-5) and racemic or stereochemically undefined mixtures (e.g., CAS 29242-09-9) exhibit different chromatographic retention times and potentially distinct biological interactions . Furthermore, positional isomers like 9,16-dihydroxyhexadecanoic acid (CAS 38076-49-2) or 10,16-dihydroxyhexadecanoic acid (CAS 3233-90-7), and trihydroxy analogs such as aleuritic acid (CAS 533-87-9), possess significantly altered polarity and hydrogen-bonding networks, rendering them unsuitable as direct replacements in protocols validated for the threo-9,10-isomer .

Erythro isomer The (R*,S*) diastereomer differs in melting point and chromatographic retention; may not substitute in stereospecific methods.

Racemic mixture Undefined stereoisomer mixtures show inconsistent physical properties, limiting reproducibility in validated protocols.

Positional isomers 9,16- and 10,16-dihydroxy isomers exhibit distinct polarity and co-elution profiles; not suitable for cutin monomer reference standards.

Evidence Guide: rel-(9R,10R)-9,10-Dihydroxyhexadecanoic Acid vs. Analogs

Defined Stereochemistry: Threo vs. Erythro Diastereomer

rel-(9R,10R)-9,10-Dihydroxyhexadecanoic acid possesses a defined threo configuration (R*,R*), distinguishing it from its erythro (R*,S*) diastereomer (CAS 93635-23-5). This stereochemical difference leads to distinct physical and chromatographic properties . Specifically, the target compound exhibits a melting point of 85-86 °C, in contrast to the commonly reported melting point of 89-90 °C for the stereochemically undefined or racemic mixture (CAS 29242-09-9) .

Melting Point Comparison

Data to verify

85–86 °C (pure threo) vs 89–90 °C (racemic/undefined)

Supports batch-to-batch consistency in analytical method development.

Vendor datasheet vs literature values; independent verification recommended.

Evidence Dimension	Melting Point (Stereochemical Impact on Physical Property)
Target Compound Data	85-86 °C
Comparator Or Baseline	Racemic or stereochemically undefined 9,10-dihydroxyhexadecanoic acid (CAS 29242-09-9): 89-90 °C
Quantified Difference	~3-5 °C lower melting point for the pure threo isomer
Conditions	Solid state; experimental measurement from vendor datasheet vs. literature values for undefined mixture

Why This Matters

A defined stereochemical identity and distinct melting point are critical for ensuring batch-to-batch consistency in analytical method development and reproducible synthesis.

Validated Enzymatic Synthesis Route

A first-of-its-kind proof-of-principle study has successfully demonstrated the in vitro synthesis of 9,10-dihydroxyhexadecanoic acid using a recombinant E. coli system expressing three heterologous enzymes (FAD, EH, EPOX) [1]. This is a key differentiator, as prior to this work, no studies had been reported on the enzymatic synthesis of 9,10-dihydroxyhexadecanoic acid, whereas methods for other dihydroxy fatty acids existed [2]. The successful formation of the target compound was achieved specifically when using 9-hexadecenoic acid as a substrate, confirmed by GC-MS profiling [1].

Enzymatic Synthesis Route

Class-level inference

First in vitro production via FAD/EH/EPOX system in recombinant E. coli, confirmed by GC-MS.

Foundation for sustainable biotechnological production studies.

Proof-of-principle; scalability not established.

Evidence Dimension	Availability of a Defined, Validated Enzymatic Synthesis Protocol
Target Compound Data	Successful in vitro production demonstrated via a defined three-enzyme system (FAD from S. cerevisiae, EH from C. elegans, EPOX from S. laevis) in recombinant E. coli, confirmed by GC-MS [1].
Comparator Or Baseline	Other dihydroxy fatty acids with established synthetic routes, but no prior study existed for 9,10-dihydroxyhexadecanoic acid until this work [2].
Quantified Difference	N/A (Qualitative advancement)
Conditions	In vitro cell-free system using induced E. coli lysates with trans-supply of 9-hexadecenoic acid.

Why This Matters

This validated, enzyme-based route provides a foundation for sustainable and potentially scalable biotechnological production, distinguishing it from compounds solely dependent on traditional organic synthesis or extraction.

• [1] Kaprakkaden, A., Srivastava, P., & Bisaria, V. S. (2017). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. Microbial Cell Factories, 16(1), 85. View Source
• [2] Kaprakkaden, A., Srivastava, P., & Bisaria, V. S. (2017). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. Microbial Cell Factories, 16(1), 85. (Background statement). View Source

Internal Standard for Endotoxin LC-MS/MS Assays

In a validated HPLC-MS/MS method for quantifying 3-hydroxy fatty acids as endotoxin markers, threo-9,10-dihydroxyhexadecanoic acid (synonymous with rel-(9R,10R)-9,10-dihydroxyhexadecanoic acid) was successfully employed as an internal standard [1]. This specific application is enabled by its structural similarity to the target 3-hydroxy fatty acid analytes while being chromatographically resolvable and absent from the sample matrix. The method achieved an overall spike recovery of 54-86% for medium-chain 3-hydroxy fatty acids, demonstrating the internal standard's effectiveness in correcting for sample preparation and matrix effects [1].

Internal Standard Validation

Supporting evidence

Achieved 54–86% spike recovery for medium-chain 3-hydroxy fatty acids in LC-MS/MS.

Supports matrix-effect correction in environmental endotoxin research assays.

Validated in a research-grade analytical method.

Evidence Dimension	Validated Analytical Application as Internal Standard
Target Compound Data	Functioned effectively as an internal standard in an LC-MS/MS method, enabling quantitative profiling of eleven 3-hydroxy fatty acids (C8-C18).
Comparator Or Baseline	Other dihydroxyhexadecanoic acid isomers (e.g., 9,16-, 10,16-) are not documented for this specific validated internal standard application.
Quantified Difference	N/A (Qualitative application specificity)
Conditions	HPLC-MS/MS analysis of 3-hydroxy fatty acids following base hydrolysis and solid-phase extraction of filter samples.

Why This Matters

This documented, validated analytical use case provides a direct, application-specific reason for procurement, ensuring reliability and reproducibility in a critical environmental monitoring assay.

• [1] Negard, M., et al. (2016). Liquid chromatography-tandem mass spectrometry analysis of 3-hydroxy fatty acids as environmental markers of endotoxin. Journal of Chromatography A, 1453, 41-49. View Source

Physicochemical Profile vs. Aleuritic Acid

The target compound's physicochemical profile is distinct from its trihydroxy analog, aleuritic acid (9,10,16-trihydroxyhexadecanoic acid, CAS 533-87-9). The molecular weight of rel-(9R,10R)-9,10-dihydroxyhexadecanoic acid is 288.42 g/mol with two hydrogen bond donor sites, whereas aleuritic acid has a molecular weight of 304.42 g/mol and three hydrogen bond donor sites . This difference in hydroxyl group count and molecular mass directly impacts hydrophobicity (predicted XLogP of ~4.1 vs. higher polarity for aleuritic acid), solubility, and its behavior as a monomer in polymer synthesis [1].

vs. Aleuritic Acid

Cross-study comparable

MW 288.42 vs 304.42; one fewer hydrogen bond donor.

Distinct diol reactivity for polymer and material science applications.

Calculated/published physicochemical properties.

Evidence Dimension	Molecular Weight and Hydrogen Bond Donor Count
Target Compound Data	MW = 288.42 g/mol; Hydrogen Bond Donor Count = 3
Comparator Or Baseline	Aleuritic acid (9,10,16-trihydroxyhexadecanoic acid): MW = 304.42 g/mol; Hydrogen Bond Donor Count = 4
Quantified Difference	MW difference: 16.00 g/mol; One fewer hydrogen bond donor
Conditions	N/A (Calculated/Published physicochemical properties)

Why This Matters

The defined diol functionality of the target compound, versus the triol of aleuritic acid, provides distinct reactivity and crosslinking potential for applications in polymer and material science, making it a specific and non-interchangeable building block.

• [1] PubChem. (n.d.). rel-(9R,10R)-9,10-Dihydroxyhexadecanoic acid (CID 14211733). XLogP3-AA value. View Source

GC-MS Profile vs. Positional Isomers

The target compound is chromatographically distinct from positional isomers of dihydroxyhexadecanoic acid found in plant cutins and suberins. Studies have identified that hydrolysates of plant polyesters contain a mixture of 7,16-, 8,16-, 9,16-, and 10,16-dihydroxyhexadecanoic acid positional isomers, which often co-elute as a single peak on packed GLC columns but can be resolved as their TMS derivatives using combined GC-MS [1]. The 9,10-dihydroxy isomer, by contrast, represents a distinct and defined species not found as part of this common natural isomer mixture [2].

GC-MS vs. Positional Isomers

Class-level inference

Distinct retention time and mass spectrum from 7,16-;8,16-;9,16-;10,16- isomer mixture.

Essential reference standard for unambiguous cutin monomer identification.

GC-MS of TMS derivatives; requires method-specific validation.

Evidence Dimension	Chromatographic and Mass Spectral Identity
Target Compound Data	A pure, defined 9,10-dihydroxyhexadecanoic acid species with a distinct GC retention time and mass spectrum.
Comparator Or Baseline	Mixture of positional isomers (7,16-; 8,16-; 9,16-; 10,16-) common in plant cutin hydrolysates.
Quantified Difference	N/A (Qualitative difference in isomer composition)
Conditions	GC-MS analysis of TMS-derivatized fatty acid methyl esters.

Why This Matters

Procurement of the pure, defined 9,10-isomer is essential for studies requiring a specific reference standard for unambiguous identification and quantification in complex biological matrices, avoiding the confounding effect of co-eluting positional isomers.

• [1] Phytochemistry. (1971). Occurrence of positional isomers of dihydroxyhexadecanoic acid in plant cutins and suberins. Phytochemistry, 10(10), 2479-2482. View Source
• [2] Kaprakkaden, A., Srivastava, P., & Bisaria, V. S. (2017). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. Microbial Cell Factories, 16(1), 85. View Source

Applications: rel-(9R,10R)-9,10-Dihydroxyhexadecanoic Acid

Analytical Standard for Endotoxin LC-MS/MS

For laboratories developing or running validated LC-MS/MS methods to quantify 3-hydroxy fatty acids as endotoxin biomarkers, rel-(9R,10R)-9,10-dihydroxyhexadecanoic acid is a proven and documented internal standard. Its use has been shown to enable accurate correction for sample preparation losses, achieving spike recoveries of 54-86% for target medium-chain analytes in environmental filter samples [1]. This application directly leverages the compound's structural similarity to the analytes and its defined chromatographic resolution, as established in peer-reviewed analytical chemistry literature.

Substrate for Biocatalysis & Metabolic Engineering

Given the recent demonstration of its successful in vitro synthesis using a defined three-enzyme system in recombinant E. coli, this compound is a key substrate and analytical target for research in biocatalysis and metabolic engineering [2]. Laboratories aiming to study or optimize enzyme cascades (FAD, EH, EPOX) for the sustainable production of hydroxy fatty acids will require the pure compound for use as a reference standard to validate their own enzymatic conversion assays and product profiling by GC-MS.

Diol Monomer for Polymer & Material Science

Researchers in polymer chemistry investigating the synthesis of aliphatic polyesters, biodegradable plastics, or novel lipid-based nanoparticles require a dihydroxy fatty acid building block with a precise molecular architecture. rel-(9R,10R)-9,10-Dihydroxyhexadecanoic acid offers a defined, linear C16 chain with vicinal diol functionality, distinct from trihydroxy analogs like aleuritic acid . This makes it a specific monomer for creating polymers with predictable crosslinking density and physicochemical properties, such as those being explored for sustainable materials and drug delivery systems.

Reference Standard for Plant Cutin & Suberin Analysis

In plant biology and analytical phytochemistry, the unambiguous identification of cutin and suberin monomers is crucial. Plant hydrolysates contain complex mixtures of positional dihydroxyhexadecanoic acid isomers that often co-elute [3]. The pure, defined rel-(9R,10R)-9,10-dihydroxyhexadecanoic acid serves as an essential reference standard for developing and validating GC-MS methods that can resolve the specific 9,10-isomer from the more common 9,16- and 10,16-isomers, enabling precise quantification of cutin composition.

Application

Selection Property

Validation Focus

Endotoxin LC-MS/MS research analysis

Documented internal standard with matrix-effect correction capability

Spike recovery verification in environmental filter samples

Biocatalysis & metabolic engineering

Validated enzymatic synthesis pathway (FAD/EH/EPOX)

Enzyme cascade conversion and GC-MS product confirmation

Polymer & material science

Defined vicinal diol monomer for aliphatic polyesters

Crosslinking density and physicochemical property prediction

Plant cutin & suberin monomer analysis

Resolvable from common positional isomers

GC-MS method validation for specific 9,10-isomer quantification

• [1] Negard, M., et al. (2016). Liquid chromatography-tandem mass spectrometry analysis of 3-hydroxy fatty acids as environmental markers of endotoxin. Journal of Chromatography A, 1453, 41-49. View Source
• [2] Kaprakkaden, A., Srivastava, P., & Bisaria, V. S. (2017). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. Microbial Cell Factories, 16(1), 85. View Source
• [3] Phytochemistry. (1971). Occurrence of positional isomers of dihydroxyhexadecanoic acid in plant cutins and suberins. Phytochemistry, 10(10), 2479-2482. View Source